2,3-Dichloro-5,6-dimethylpyrazine
Overview
Description
2,3-Dichloro-5,6-dimethylpyrazine (2,3-DCMDP) is an organic compound that belongs to the pyrazine family. It is a cyclic organic compound with a molecular formula of C6H6Cl2N2 and has been studied for its potential applications in scientific research. It is a colorless, crystalline solid that is soluble in water and organic solvents. It is a volatile compound with a boiling point of 146–147 °C and a melting point of 46–48 °C.
Scientific Research Applications
Chemical Reactions and Synthesis
- Synthesis of Di-N-oxides and Derivatives : 2,5-Dichloro-3,6-dimethylpyrazine is oxidized to di-N-oxide, facilitating hydrolysis and displacement reactions, useful in synthesizing compounds related to pulcherriminic acid (Blake & Sammes, 1970).
- Formation of Hydrogen Bonded Chains : Complexation with dichloro-dihydroxy-p-benzoquinone leads to hydrogen-bonded chains without proton transfer, demonstrated through infrared, Raman, and neutron scattering spectra (Pawlukojć et al., 2011).
- Syntheses and Reactions with Pyrazine Monoxides : Studies on various substituted pyrazine oxides, including dichloro-dimethylpyrazine, reveal insights into their chemical reactivity and potential applications in synthesizing different compounds (Ohta et al., 1979).
Optoelectronic Properties and Device Applications
- Optoelectronic Properties and Light-Emitting Devices : Derivatives of 2,5-di(aryleneethynyl)pyrazine, including 2,5-dibromo-3,6-dimethylpyrazine, exhibit significant optoelectronic properties, making them suitable for light-emitting devices (Zhao et al., 2004).
Biological Activity and Interactions
- DNA Strand-Breakage Activity : Compounds derived from 2,3-dihydro-5,6-dimethylpyrazine show DNA strand-breakage activity, indicating their potential biomedical applications and effects on cellular health (Yamaguchi et al., 2003).
- Cellular Effects and Biodistribution : The effects of 2,3-dihydro-5,6-dimethylpyrazine derivatives on cell lines have been studied, revealing insights into their distribution and impact on various organs (Yamaguchi et al., 1999).
Coordination Compounds and Crystal Structures
- Copper(I) Coordination Compounds : New copper(I) coordination compounds with 2,3-dimethylpyrazine have been synthesized, offering insights into their structures, thermal properties, and potential applications in materials science (Jess & Näther, 2006).
- Cocrystal Modification and Solidification Strategies : The application of cocrystal modification strategies to 2,3-dimethylpyrazine derivatives demonstrates their potential in improving the stability and applications of pyrazine spices (Yan et al., 2020).
Mechanism of Action
Mode of Action
It is known that pyrazines, the class of compounds to which 2,3-dichloro-5,6-dimethylpyrazine belongs, commonly mediate hydride transfer reactions and show three accessible oxidation states .
Biochemical Pathways
Pyrazines are typically formed from amino acids and sugars in chemical reactions such as the Maillard reaction
properties
IUPAC Name |
2,3-dichloro-5,6-dimethylpyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Cl2N2/c1-3-4(2)10-6(8)5(7)9-3/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSOPOANLAMBETK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C(=N1)Cl)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00510896 |
Source
|
| Record name | 2,3-Dichloro-5,6-dimethylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00510896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dichloro-5,6-dimethylpyrazine | |
CAS RN |
32493-79-1 |
Source
|
| Record name | 2,3-Dichloro-5,6-dimethylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00510896 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-dichloro-5,6-dimethylpyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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